1-(1-Benzylpiperidin-4-yl)-4-[(5-bromo-2-methoxyphenyl)methyl]piperazine

Specification

• Molecular Formula: C24H32BrN3O
• Molecular Weight: 458.4 g/mol
• IUPAC Name: 1-(1-benzylpiperidin-4-yl)-4-[(5-bromo-2-methoxyphenyl)methyl]piperazine
• Standard InChI: InChI=1S/C24H32BrN3O/c1-29-24-8-7-22(25)17-21(24)19-27-13-15-28(16-14-27)23-9-11-26(12-10-23)18-20-5-3-2-4-6-20/h2-8,17,23H,9-16,18-19H2,1H3
• Standard InChI Key: OSCKNXLWMRDEED-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Br)CN2CCN(CC2)C3CCN(CC3)CC4=CC=CC=C4

Introduction

1-(1-Benzylpiperidin-4-yl)-4-[(5-bromo-2-methoxyphenyl)methyl]piperazine is a complex organic compound belonging to the class of piperazine derivatives. It features a piperidine and piperazine core structure, which are common in pharmaceutical applications, particularly in the treatment of neurological disorders and pain management. The presence of bromine and methoxy groups enhances its biological activity and potential therapeutic applications.

Synthesis

The synthesis of 1-(1-Benzylpiperidin-4-yl)-4-[(5-bromo-2-methoxyphenyl)methyl]piperazine typically involves multi-step organic reactions. These reactions require careful control of conditions such as temperature, solvent choice, and reaction time to ensure high yields and purity of the final product. Analytical techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are used to monitor progress and confirm structure.

Potential Applications

This compound has potential applications in various fields, particularly in the treatment of neurological disorders due to its interaction with neurotransmitter receptors in the central nervous system. Preliminary studies suggest that it may act primarily on specific receptors, although detailed in vitro studies are necessary to fully understand its pharmacological profile.

Potential Applications Table

Application Area	Potential Use
Neurological Disorders	Treatment of neurological conditions
Pain Management	Potential analgesic properties
Medicinal Chemistry	Development of new therapeutic agents

Research Findings

Research indicates that compounds similar to 1-(1-Benzylpiperidin-4-yl)-4-[(5-bromo-2-methoxyphenyl)methyl]piperazine exhibit significant biological activities. Interaction studies involving this compound focus on its binding affinity to various receptors, which are crucial for understanding its pharmacological profile and therapeutic potential.

Similar Compounds Comparison

Compound Name	Structural Features	Unique Aspects
1-Benzylpiperidin-4-one	Benzyl group attached to a piperidine	Lacks the piperazine moiety
4-(5-Bromo-2-methoxyphenyl)-6,7-diethoxyquinolinone	Quinoline core with similar substitutions	Different core structure
N-[2-(1-benzylpiperidin-4-yl)ethyl]-4-pyrazin derivatives	Pyrazin ring instead of piperazine	Targets different receptor types